Cas no 887198-34-7 (N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-2-phenoxyacetamide)

• Product Name: N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-2-phenoxyacetamide
• CAS No: 887198-34-7
• MF: C₂₂H₁₉N₃O₂
• MW: 357.405164957047
• CID: 5557116
• PubChem ID: 7214224
• Update Time: 2025-10-05

N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024479926
• N-[4-(7-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-phenoxyacetamide
• N-(4-{7-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide
• SR-01000917699-1
• F3128-0014
• SR-01000917699
• 887198-34-7
• N-(4-(7-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-phenoxyacetamide
• N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-2-phenoxyacetamide

• Inchi： 1S/C22H19N3O2/c1-16-11-12-25-14-20(24-21(25)13-16)17-7-9-18(10-8-17)23-22(26)15-27-19-5-3-2-4-6-19/h2-14H,15H2,1H3,(H,23,26)
• InChI Key： UIZFMXZIDFYREK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NC1C=CC(=CC=1)C1=CN2C=CC(C)=CC2=N1)=O

Computed Properties

• Exact Mass: 357.147726857g/mol
• Monoisotopic Mass: 357.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.6Ų

Additional information on N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-2-phenoxyacetamide

N-(4-{7-Methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide: A Comprehensive Overview

N-(4-{7-Methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide (CAS No. 887198-34-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the imidazopyridine family and has been extensively studied for its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N-(4-{7-Methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide is characterized by a central imidazopyridine core linked to a phenyl group and a phenoxyacetamide moiety. The imidazopyridine scaffold is known for its ability to modulate various biological targets, including receptors and enzymes. The presence of the methyl group at the 7-position of the imidazopyridine ring and the phenoxyacetamide substituent on the phenyl ring contributes to the compound's unique pharmacological profile.

The synthesis of N-(4-{7-Methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide has been reported in several studies. One common approach involves the coupling of 7-methylimidazo[1,2-a]pyridine-2-carboxylic acid with 4-(2-phenoxyacetyl)aniline using coupling reagents such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This method provides high yields and purity, making it suitable for large-scale production. Alternative synthetic routes have also been explored to improve efficiency and reduce costs.

In terms of biological activities, N-(4-{7-Methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide has shown promising results in various preclinical studies. One of its key properties is its ability to act as a selective inhibitor of certain kinases, which are enzymes involved in signal transduction pathways. Kinase inhibitors are crucial in the development of targeted therapies for cancer and other diseases characterized by aberrant kinase activity. Recent studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinases, such as ABL and SRC kinases, which are implicated in several types of cancer.

Beyond kinase inhibition, N-(4-{7-Methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a role in numerous diseases, including arthritis and neurodegenerative disorders. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating key inflammatory mediators such as cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of N-(4-{7-Methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide have also been studied to assess its suitability for drug development. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are critical factors that influence the efficacy and safety of a drug candidate. Studies have indicated that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity in preclinical models. These characteristics make it an attractive candidate for further clinical evaluation.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular mechanisms underlying the biological activities of N-(4-{7-Methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide. Molecular docking studies have provided insights into how this compound interacts with its target proteins at the atomic level. These computational models have helped identify key residues involved in binding and have guided the design of more potent analogs with improved selectivity and reduced off-target effects.

In conclusion, N-(4-{7-Methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-phenoxyacetamide (CAS No. 887198-34-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its applications in various disease areas, contributing to the advancement of targeted therapies and personalized medicine.